Cas no 6786-83-0 (a,a-Bis4-(dimethylamino)phenyl-4-(phenylamino)-1-naphthalenemethanol (Technical Grade))

a,a-Bis4-(dimethylamino)phenyl-4-(phenylamino)-1-naphthalenemethanol (Technical Grade) structure

6786-83-0 structure

Product name:a,a-Bis4-(dimethylamino)phenyl-4-(phenylamino)-1-naphthalenemethanol (Technical Grade)

CAS No:6786-83-0

MF:C₃₃H₃₃N₃O

MW:487.64

CID:46991

PubChem ID:81245

a,a-Bis4-(dimethylamino)phenyl-4-(phenylamino)-1-naphthalenemethanol (Technical Grade) Chemical and Physical Properties

Names and Identifiers

- Solvent Blue 4
- alpha,alpha-Bis[4-(dimethylamino)phenyl]-4-(phenylamino)naphthalene-1-methanol
- C.I. 44045:1
- SOLVENT BLUE 4,C.I. 44045:1
- [4-(anilino)-1-naphthyl]-bis[4-(dimethylamino)phenyl]methanol
- [4-(anilino)naphthalen-1-yl]-bis[4-(dimethylamino)phenyl]methanol
- Baso Blue 645
- bis[4-(dimethylamino)phenyl]-[4-(phenylamino)naphthalen-1-yl]methanol
- Blue 645
- Oil Violet 4B
- Victoria Blue base
- 1325-91-3
- YBL2HV4LGD
- NS00011486
- 1-Naphthalenemethanol, alpha,alpha-bis(4-(dimethylamino)phenyl)-4-(phenylamino)-
- (4-anilinonaphthalen-1-yl)-bis[4-(dimethylamino)phenyl]methanol
- 6786-83-0
- alpha,alpha-Bis[4-(dimethylamino)phenyl]-4-(phenylamino)-1-naphthalenemethanol
- alpha,alpha-Bis(4-(dimethylamino)phenyl)-4-(phenylamino)naphthalene-1-methanol
- DTXSID4064474
- 1-Naphthalenemethanol,a,a-bis[4-(dimethylamino)phenyl]-4-(phenylamino)-
- 1-Naphthalenemethanol, alpha,alpha-bis[4-(dimethylamino)phenyl]-4-(phenylamino)-
- a,a-Bis[4-(dimethylamino)phenyl]-4-(phenylamino)-1-naphthalenemethanol (Technical Grade)
- SCHEMBL2390176
- EINECS 229-851-8
- EC 229-851-8
- 1-Naphthalenemethanol, .alpha.,.alpha.-bis[4-(dimethylamino)phenyl]-4-(phenylamino)-
- a,a-Bis4-(dimethylamino)phenyl-4-(phenylamino)-1-naphthalenemethanol (Technical Grade)
- MDL： MFCD01940962
- Inchi： 1S/C33H33N3O/c1-35(2)27-18-14-24(15-19-27)33(37,25-16-20-28(21-17-25)36(3)4)31-22-23-32(30-13-9-8-12-29(30)31)34-26-10-6-5-7-11-26/h5-23,34,37H,1-4H3
- InChI Key： WNDULEJVCPEASN-UHFFFAOYSA-N
- SMILES： CN(C)C1=CC=C(C=C1)C(C2=CC=C(C=C2)N(C)C)(C3=CC=C(C4=CC=CC=C43)NC5=CC=CC=C5)O

Computed Properties

Exact Mass: 487.26200
Monoisotopic Mass: 487.262363
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 37
Rotatable Bond Count: 7
Complexity: 660
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 7.3
Topological Polar Surface Area: 38.7

Experimental Properties

Density: 1.199
Boiling Point: 682.7 ºC at 760 mmHg
Flash Point: 366.7 ºC
Refractive Index: 1.699
PSA: 38.74000
LogP: 7.07260

a,a-Bis4-(dimethylamino)phenyl-4-(phenylamino)-1-naphthalenemethanol (Technical Grade) Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
TRC	B416410-100mg	a,a-Bis[4-(dimethylamino)phenyl]-4-(phenylamino)-1-naphthalenemethanol (Technical Grade)	6786-83-0		100mg	$ 115.00	2023-04-18
TRC	B416410-25g	a,a-Bis[4-(dimethylamino)phenyl]-4-(phenylamino)-1-naphthalenemethanol (Technical Grade)	6786-83-0		25g	$ 293.00	2023-04-18
A2B Chem LLC	AW55085-5g	1-Naphthalenemethanol,a,a-bis[4-(dimethylamino)phenyl]-4-(phenylamino)-	6786-83-0		5g	$255.00	2024-04-19
A2B Chem LLC	AW55085-100mg	1-Naphthalenemethanol,a,a-bis[4-(dimethylamino)phenyl]-4-(phenylamino)-	6786-83-0		100mg	$231.00	2024-04-19
A2B Chem LLC	AW55085-25g	1-Naphthalenemethanol,a,a-bis[4-(dimethylamino)phenyl]-4-(phenylamino)-	6786-83-0		25g	$406.00	2024-04-19
TRC	B416410-5g	a,a-Bis[4-(dimethylamino)phenyl]-4-(phenylamino)-1-naphthalenemethanol (Technical Grade)	6786-83-0		5g	$ 215.00	2023-04-18
TRC	B416410-1g	a,a-Bis[4-(dimethylamino)phenyl]-4-(phenylamino)-1-naphthalenemethanol (Technical Grade)	6786-83-0		1g	$ 164.00	2023-04-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1711544-100mg	α,α-Bis[4-(dimethylamino)phenyl]-4-(phenylamino)-1-naphthalenemethanol	6786-83-0	98%	100mg	￥2066.00	2024-05-04